molecular formula C14H11ClN2O3 B8731056 N-(5-Chloro-2-methyl-4-nitro-phenyl)-benzamide

N-(5-Chloro-2-methyl-4-nitro-phenyl)-benzamide

Cat. No.: B8731056
M. Wt: 290.70 g/mol
InChI Key: IPLYJDIQRXCFNX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(5-Chloro-2-methyl-4-nitro-phenyl)-benzamide is a useful research compound. Its molecular formula is C14H11ClN2O3 and its molecular weight is 290.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H11ClN2O3

Molecular Weight

290.70 g/mol

IUPAC Name

N-(5-chloro-2-methyl-4-nitrophenyl)benzamide

InChI

InChI=1S/C14H11ClN2O3/c1-9-7-13(17(19)20)11(15)8-12(9)16-14(18)10-5-3-2-4-6-10/h2-8H,1H3,(H,16,18)

InChI Key

IPLYJDIQRXCFNX-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1NC(=O)C2=CC=CC=C2)Cl)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-chloro-2-methyl-4-nitrophenylamine (0.560 g, 3.00 mmol) and benzoyl chloride (0.422 g, 3.00 mmol) in toluene (15 mL) was heated under reflux for 1.5 h, and cooled to room temperature. A solid crystallized from the reaction mixture upon cooling, and was isolated by vacuum filtration and dried to provide the title compound as a gray solid (0.276 g, 32%).
Quantity
0.56 g
Type
reactant
Reaction Step One
Quantity
0.422 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Yield
32%

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